Cas no 1795300-60-5 (N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide)

N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide structure
1795300-60-5 structure
Product Name:N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
CAS No:1795300-60-5
MF:C18H23N3O2S
MW:345.459122896194
CID:5367807
Update Time:2025-07-01

N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[(1-cyclopentyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]-2-thiophen-2-ylacetamide
    • N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
    • Inchi: 1S/C18H23N3O2S/c22-18(10-14-6-3-9-24-14)19-11-16-15-12-23-8-7-17(15)21(20-16)13-4-1-2-5-13/h3,6,9,13H,1-2,4-5,7-8,10-12H2,(H,19,22)
    • InChI Key: KVIHBEHVZBUULZ-UHFFFAOYSA-N
    • SMILES: C(NCC1=NN(C2CCCC2)C2CCOCC=21)(=O)CC1SC=CC=1

N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide Pricemore >>

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Additional information on N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide

Research Brief on N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide (CAS: 1795300-60-5)

N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide (CAS: 1795300-60-5) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrano[4,3-c]pyrazole core and thiophene acetamide side chain, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, making it a subject of significant interest for drug discovery and development.

The synthesis of N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide involves a multi-step process, starting with the cyclization of pyrazole derivatives followed by functionalization with cyclopentyl and thiophene acetamide groups. The compound's structural complexity and stereochemistry have been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry. Its molecular interactions with target proteins have been elucidated using X-ray crystallography and molecular docking studies, revealing high binding affinity and specificity.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades, which are implicated in cancer and inflammatory diseases. Preliminary data suggest that N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide exhibits potent inhibitory activity against specific kinases, with IC50 values in the nanomolar range. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, showing favorable results for further development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Ongoing research aims to explore structure-activity relationships (SAR) and derivatization strategies to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with a focus on oncology and autoimmune disorders.

In conclusion, N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide represents a promising candidate for drug development, with its unique chemical structure and biological activities offering new avenues for therapeutic intervention. Continued research and collaboration will be essential to fully realize its potential and address current limitations.

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